2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide

• CAS: 1207022-67-0
• Molecular Formula: C18H19N3OS3
• Molecular Weight: 389.55
• SMILES: CC1=CC(=C(C=C1)C)CSC2=NC(=CS2)CC(=O)NC3=NC=C(S3)C
• InChI: InChI=1S/C18H19N3OS3/c1-11-4-5-12(2)14(6-11)9-23-18-20-15(10-24-18)7-16(22)21-17-19-8-13(3)25-17/h4-6,8,10H,7,9H2,1-3H3,(H,19,21,22)
• InChIKey: JOOGOTVCMYBMLM-UHFFFAOYSA-N
• Solubility: not available

1207022-67-0: Chemical Identity & Baseline Properties

2-(2-((2,5-Dimethylbenzyl)thio)thiazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide (CAS 1207022-67-0) is a synthetic thiazole acetamide derivative with the molecular formula C18H19N3OS3 and a molecular weight of 389.6 g/mol. The compound contains a 2,5-dimethylbenzylthio substituent at the 2-position of the thiazole ring and a 5-methylthiazol-2-yl acetamide moiety [1]. It belongs to a class of compounds that have been explored for kinase inhibition and targeted protein degradation, particularly as molecular glues that promote protein-protein interactions [2].

Workflow

Molecular glue scaffold hopping probe

Selection Context

Targeted protein degrader screening

Use Context

Kinase signaling pathway research

• [1] PubChem. Compound Summary for CID 45497706, 2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0. View Source
• [2] Lv, F., et al. (2020). Discovery of a molecular glue promoting CDK12-DDB1 interaction to trigger cyclin K degradation. eLife, 9, e59994. https://doi.org/10.7554/eLife.59994. View Source

Why Generic Substitution Fails for 1207022-67-0

In-class thiazole acetamide derivatives cannot be simply interchanged because subtle structural modifications dramatically alter functional activity. The 2,5-dimethylbenzylthio group in 1207022-67-0 imparts distinct lipophilicity (XLogP3 = 4.6) compared to the aminopyridine substituent in the structurally related molecular glue HQ461 (XLogP3 = 3.1) [1]. Additionally, the presence of a single hydrogen bond donor (vs. two in HQ461) and the larger molecular footprint (389.6 vs. 345.4 g/mol) are predicted to affect binding modes and pharmacokinetic behavior [2]. These physicochemical differences underscore why even closely related analogs cannot serve as drop-in replacements without revalidation.

Comparison Pair

Mismatch Factor

Validation Requirement

1207022-67-0 vs. HQ461

2-Position substitution shifts lipophilicity and HBD profile

Separate selectivity and target-engagement revalidation required

1207022-67-0 vs. In-Class Thiazole Analogs

Larger MW and extra rotatable bond may alter binding kinetics

Direct SAR validation against intended protein targets required

• [1] PubChem. Compound Summary for CID 45497706, 2-(2-((2,5-dimethylbenzyl)thio)thiazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0. View Source
• [2] PubChem. Compound Summary for CID 49677967, HQ461 (2-(2-((6-methylpyridin-2-yl)amino)thiazol-4-yl)-N-(5-methylthiazol-2-yl)acetamide). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source

1207022-67-0 vs. HQ461: Quantitative Differentiation

Predicted Lipophilicity (XLogP3)

The target compound 1207022-67-0 exhibits a predicted XLogP3 value of 4.6, which is 1.5 log units higher than that of the structurally related molecular glue HQ461 (XLogP3 = 3.1) [1]. This substantial difference in lipophilicity indicates that the 2,5-dimethylbenzylthio substituent imparts significantly greater hydrophobicity compared to the 6-methylpyridin-2-ylamino group of HQ461, which may influence membrane permeability and non-specific binding profiles.

Predicted Lipophilicity (XLogP3)

Computed prediction

Target: 4.6 vs. HQ461: 3.1

Difference: 1.5 log units

Higher lipophilicity may alter cellular permeability and non-specific binding profiles.

PAMPA or Caco-2 assay validation recommended.

Evidence Dimension	Predicted lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 4.6
Comparator Or Baseline	HQ461: XLogP3 = 3.1
Quantified Difference	Δ = 1.5 log units (target compound 31.6-fold more lipophilic by partition coefficient ratio)
Conditions	Computed by XLogP3 algorithm (PubChem 2025 release); both values derived from the same computational method

Why This Matters

A 1.5 log-unit higher lipophilicity can significantly alter cellular permeability and non-specific protein binding, making 1207022-67-0 a distinct tool for probing hydrophobic interactions in biochemical assays.

• [1] PubChem. Computed Properties for CID 45497706 and CID 49677967. XLogP3-AA values: 4.6 and 3.1 respectively. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0 and https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source

Hydrogen Bond Donor Count

1207022-67-0 possesses one hydrogen bond donor (HBD) compared to two in HQ461 [1]. A lower HBD count is generally associated with improved passive membrane permeability and reduced desolvation penalty upon target binding. This structural difference arises because the 2,5-dimethylbenzylthio group lacks the secondary amine (NH) present in the 6-methylpyridin-2-ylamino linker of HQ461.

Hydrogen Bond Donor (HBD) Count

Computed prediction

Target: 1 HBD vs. HQ461: 2 HBD

Difference: 1 HBD (50% fewer)

Reduced HBD count may support improved passive membrane permeability.

Validate in side-by-side permeability assays.

Evidence Dimension	Hydrogen bond donor count
Target Compound Data	1 HBD
Comparator Or Baseline	HQ461: 2 HBD
Quantified Difference	Difference of 1 HBD (target compound has 50% fewer hydrogen bond donors)
Conditions	Computed by Cactvs 3.4.8 (PubChem); same computational pipeline for both compounds

Why This Matters

Reducing HBD count by one is a well-established medicinal chemistry strategy to enhance oral bioavailability and cell permeability, making 1207022-67-0 potentially more suitable for cell-based assays requiring efficient membrane penetration.

• [1] PubChem. Computed Properties for CID 45497706 and CID 49677967. Hydrogen Bond Donor Count values: 1 and 2 respectively. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0 and https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source

Molecular Weight and Size

1207022-67-0 has a molecular weight of 389.6 g/mol, which is 44.2 g/mol (12.8%) larger than HQ461 (345.4 g/mol) [1]. The increased molecular weight is attributable to the 2,5-dimethylbenzylthio group, which adds additional van der Waals surface area that can mediate supplementary hydrophobic contacts with protein targets.

Molecular Weight & Size

Cross-study comparable

Target: 389.6 g/mol vs. HQ461: 345.4 g/mol

Difference: 44.2 g/mol (12.8% larger)

Larger molecular footprint may allow contact with extended hydrophobic binding pockets.

Target engagement assays recommended for binding mode context.

Evidence Dimension	Molecular weight and size
Target Compound Data	389.6 g/mol
Comparator Or Baseline	HQ461: 345.4 g/mol
Quantified Difference	Δ = 44.2 g/mol (12.8% larger molecular weight)
Conditions	Computed by PubChem (same methodology for both compounds)

Why This Matters

The larger molecular footprint may enable additional target interactions not accessible to smaller analogs, justifying procurement when screening against targets with extended hydrophobic binding pockets.

• [1] PubChem. Compound Summaries for CID 45497706 and CID 49677967. Molecular Weight values: 389.6 g/mol and 345.4 g/mol respectively. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0 and https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source

Pharmacophore: 2-Position Substitution

The 5-methylthiazol-2-amine moiety, which is essential for the molecular glue activity of HQ461 (DC50 = 41–123 nM for CCNK degradation) [1], is retained in 1207022-67-0. However, the 2-position substitution differs critically: 1207022-67-0 bears a 2,5-dimethylbenzylthio group, whereas HQ461 carries a 6-methylpyridin-2-ylamino group. This substitution replaces a hydrogen-bonding amine linker with a thioether, eliminating one HBD and creating a distinct electronic and steric environment. In HQ461 SAR studies, modifications to the pyridine ring caused 6- to 38-fold losses in potency, underscoring the functional sensitivity of this region [2].

Pharmacophore: 2-Position Substitution

Class-level inference

Target: 2,5-dimethylbenzylthio group

HQ461: 6-methylpyridin-2-ylamino (DC50 41-123 nM)

HQ461 SAR: 6- to 38-fold potency loss on pyridine modification

2-position substitution critically determines molecular glue activity; distinct scaffold offers SAR exploration potential.

Direct SAR validation for 1207022-67-0 is required.

Evidence Dimension	Pharmacophore and substitution at the 2-position of the thiazole ring
Target Compound Data	2,5-dimethylbenzylthio substituent at the 2-position; retains 5-methylthiazol-2-amine pharmacophore
Comparator Or Baseline	HQ461: 6-methylpyridin-2-ylamino at the 2-position; DC50 values: HQ461 ~123 nM, HQ005 41 nM; modifications to pyridine caused 6–38-fold potency loss
Quantified Difference	Not directly quantified for target compound; class-level inference based on HQ461 SAR indicating that the 2-position substituent critically determines activity (6- to 38-fold variation in DC50 among analogs)
Conditions	CCNK degradation assay (DC50) in A549 cells expressing CCNK-luciferase reporter; HQ461 IC50 = 1.3 µM in A549 cytotoxicity assay

Why This Matters

The distinct 2-position substitution offers a unique chemical scaffold for structure-activity relationship exploration, particularly for targets where modulating hydrophobicity and hydrogen-bonding capacity at this position is desired.

• [1] Lv, F., et al. (2020). Discovery of a molecular glue promoting CDK12-DDB1 interaction to trigger cyclin K degradation. eLife, 9, e59994. (HQ461 DC50 and SAR data; Figure 6). https://doi.org/10.7554/eLife.59994. View Source
• [2] Lv, F., et al. (2020). eLife, 9, e59994. (SAR modifications to pyridine ring resulted in 6- to 38-fold DC50 shifts; HQ461 IC50 = 1.3 µM in A549 cells). https://pmc.ncbi.nlm.nih.gov/articles/PMC7462607/. View Source

Rotatable Bond Count & Conformational Flexibility

1207022-67-0 has 6 rotatable bonds compared to 5 for HQ461 [1]. The additional rotatable bond originates from the methylene thioether linker in the 2,5-dimethylbenzylthio group. Increased conformational flexibility can influence entropic penalties upon binding and may allow the compound to explore a broader conformational space to engage protein targets.

Rotatable Bond Count

Computed prediction

Target: 6 bonds vs. HQ461: 5 bonds

Difference: 1 extra bond (20% increase)

Additional conformational flexibility may enable distinct binding poses.

Structural-activity validation recommended to confirm entropic effects.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	HQ461: 5 rotatable bonds
Quantified Difference	Difference of 1 rotatable bond (20% increase)
Conditions	Computed by Cactvs 3.4.8 (PubChem); same methodology for both compounds

Why This Matters

The additional degree of conformational freedom may enable 1207022-67-0 to adopt binding poses inaccessible to the more rigid HQ461 scaffold, which can be advantageous in fragment-based screening or when targeting flexible protein binding sites.

• [1] PubChem. Computed Properties for CID 45497706 and CID 49677967. Rotatable Bond Count values: 6 and 5 respectively. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0 and https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source

1207022-67-0: Recommended Research Applications

Scaffold-Hopping & SAR for Molecular Glue Degraders

1207022-67-0 retains the 5-methylthiazol-2-amine pharmacophore essential for CDK12-DDB1 molecular glue activity while replacing the 2-position aminopyridine with a 2,5-dimethylbenzylthio group [1]. This scaffold-hop enables systematic exploration of how increased lipophilicity (Δ XLogP3 = +1.5) and altered hydrogen-bonding capacity (1 vs. 2 HBD) affect molecular glue potency and selectivity. Researchers developing targeted protein degraders can use this compound to probe the steric and electronic requirements at the 2-position of the thiazole ring.

Physicochemical Profiling: Permeability & Solubility

The compound's distinct physicochemical profile—higher lipophilicity (XLogP3 = 4.6 vs. 3.1 for HQ461) and reduced HBD count (1 vs. 2)—makes it a valuable tool for studying how these properties influence passive membrane permeability and aqueous solubility [2]. Side-by-side PAMPA or Caco-2 permeability assays comparing 1207022-67-0 with HQ461 can yield quantitative data on the impact of the 2,5-dimethylbenzylthio substitution on absorption and distribution characteristics.

Kinase Panel Screening for Hydrophobic ATP-Binding Pockets

Given the thiazole acetamide scaffold's established activity in kinase inhibition [1], the larger molecular footprint (389.6 g/mol) and enhanced hydrophobicity of 1207022-67-0 may confer affinity for kinases with extended hydrophobic binding pockets. Procurement for kinase selectivity profiling panels is warranted to identify off-target activities distinct from those of smaller, more polar analogs.

Analytical Reference Standard for Method Development

1207022-67-0, with its well-defined molecular formula (C18H19N3OS3), molecular weight (389.6 g/mol), and unique InChIKey (JOOGOTVCMYBMLM-UHFFFAOYSA-N), serves as a suitable reference standard for HPLC-MS method development and compound library quality control [2]. Its high predicted lipophilicity (XLogP3 = 4.6) provides a useful chromatographic retention time benchmark distinct from more polar analogs.

Application

Selection Property

Validation Focus

Molecular Glue SAR Development

2-position substituent hydrophobicity and electronic profile

CDK12-DDB1 target engagement assays

Passive Permeability Profiling

Low HBD count and higher computed XLogP3

PAMPA or Caco-2 permeability assay comparison

Kinase Selectivity Screening

Larger molecular footprint and hydrophobic surface area

Kinase panel screening against targets with large ATP sites

HPLC-MS Method Development

Unique chromatographic retention behavior from high XLogP3

Retention time and mass spectrum verification vs. polar analogs

• [1] Lv, F., et al. (2020). Discovery of a molecular glue promoting CDK12-DDB1 interaction to trigger cyclin K degradation. eLife, 9, e59994. https://doi.org/10.7554/eLife.59994. View Source
• [2] PubChem. Compound Summaries for CID 45497706 and CID 49677967. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1207022-67-0 and https://pubchem.ncbi.nlm.nih.gov/compound/1226443-41-9. View Source